BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Biggam Stock
Solution

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Biggam
CAS No.: 65147-06-0
Cat. No.: B1201055
Get Quote
. J

For Research Use Only. Not for use in diagnostic procedures.

l. Introduction

Biggam is a novel, potent, and selective inhibitor of the pro-survival protein B-cell lymphoma 2
(Bcl-2). It is under investigation for its potential therapeutic applications in various malignancies
characterized by the overexpression of Bcl-2. These application notes provide detailed
protocols for the preparation and use of Biggam stock solutions in in-vitro research settings.

Il. Physicochemical Properties

A summary of the key physicochemical properties of Biggam is provided in Table 1.
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Property Value

Molecular Formula C28H29CIN6O3

Molecular Weight 549.03 g/mol

Appearance White to off-white crystalline solid
Solubility Soluble in DMSO (>50 mg/mL)

Sparingly soluble in Ethanol (<1 mg/mL)

Insoluble in water

Purity (HPLC) >99.5%

Storage Temperature -20°C (in desiccated conditions)

Table 1: Physicochemical properties of Biggam.

lll. Preparation of 10 mM Biggam Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Biggam in dimethyl
sulfoxide (DMSO).

Materials:

Biggam powder (MW: 549.03 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated precision balance

Vortex mixer

Protocol:

e Pre-warm DMSO: Warm the anhydrous DMSO to room temperature before use to ensure
accurate pipetting.
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» Weigh Biggam: Carefully weigh out 5.49 mg of Biggam powder and transfer it to a sterile
microcentrifuge tube.

e Add DMSO: Add 1.0 mL of anhydrous DMSO to the microcentrifuge tube containing the
Biggam powder.

o Dissolve: Vortex the solution vigorously for 2-5 minutes until the Biggam powder is
completely dissolved. A clear, colorless solution should be obtained.

» Aliquot and Store: Aliquot the 10 mM Biggam stock solution into smaller volumes (e.g., 50
uL) in sterile, light-protected microcentrifuge tubes. Store the aliquots at -20°C for up to 6
months or at -80°C for long-term storage (up to 2 years). Avoid repeated freeze-thaw cycles.

IV. In Vitro Cell Viability Assay Protocol

This protocol outlines the use of Biggam stock solution to determine its effect on the viability of
a cancer cell line overexpressing Bcl-2.

Materials:

Bcl-2 overexpressing cancer cell line (e.g., OCI-AML3)

o Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)
o 96-well clear-bottom cell culture plates

o Cell viability reagent (e.g., CellTiter-Glo®)

e 10 mM Biggam stock solution (prepared as described above)

o Phosphate-Buffered Saline (PBS)

Experimental Workflow:
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Day 1: Cell Seeding

Harvest and count
OCI-AML3 cells
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Incubate overnight
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Day 2: Treatment

Prepare serial dilutions
of Biggam from 10 mM stock
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Day 5: Viability Assay
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room temperature
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Add CellTiter-Glo®
reagent to each well
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o To cite this document: BenchChem. [Application Notes and Protocols: Biggam Stock
Solution]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201055/docs#application-notes-and-protocols-
biggam-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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